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Compound of Interest

Compound Name: 2-Cyclopropyl-4-fluoroaniline

CAS No.: 1250966-57-4

Cat. No.: B1453903

Get Quote

Abstract & Scope
This technical guide outlines the safe handling, storage, and disposal protocols for 2-
Cyclopropyl-4-fluoroaniline (CAS 1250966-57-4).[1] As a halogenated aniline derivative

featuring a cyclopropyl moiety, this compound presents specific toxicological and stability

challenges. It is primarily used as an intermediate in the synthesis of kinase inhibitors (e.g.,

NaV1.8 inhibitors) and other pharmaceutical agents. This document synthesizes data from

specific safety sheets and read-across structure-activity relationships (SAR) from analogous

fluoroanilines to provide a comprehensive safety framework.
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Property Specification

Chemical Name 2-Cyclopropyl-4-fluoroaniline

CAS Number 1250966-57-4

Molecular Formula C₉H₁₀FN

Molecular Weight 151.18 g/mol

Physical State Liquid (Colorless to light yellow/brown oil)

Solubility
Soluble in DMSO, Methanol, DCM; Low

solubility in water.[1][2][3][4][5]

Acidity (pKa) ~3.5–4.0 (Estimated for aniline nitrogen)

Hazard Classification (GHS)
Based on SAR with 4-Fluoroaniline and 2-Alkylanilines, the following hazards are assigned:

Acute Toxicity (Oral/Dermal/Inhalation): Category 3/4 (H301/H311/H331). Toxic if swallowed,

in contact with skin, or inhaled.[6]

Target Organ Toxicity:Methemoglobinemia. Aniline derivatives can oxidize hemoglobin to

methemoglobin, impairing oxygen transport.

Skin/Eye Corrosion: Category 2 (H315/H319). Causes skin irritation and serious eye

irritation.

Sensitization: Potential skin sensitizer.[7]

Environmental: Toxic to aquatic life with long-lasting effects (H411).[1]
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Critical Warning: The cyclopropyl group adds lipophilicity, potentially increasing skin absorption

rates compared to simple fluoroanilines.

Engineering Controls & Personal Protective
Equipment (PPE)
Engineering Controls

Primary Containment: All handling of neat liquid or concentrated solutions (>100 mM) must

occur within a certified Chemical Fume Hood operating at a face velocity of 80–100 fpm.

Inert Atmosphere: Due to the electron-rich aniline ring, the compound is susceptible to

oxidation (darkening). Handle under Nitrogen or Argon when possible.

PPE Selection Matrix
The following PPE standards are non-negotiable for handling this compound.
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PPE Type Recommendation Rationale

Gloves (Splash) Double Nitrile (0.11 mm min)

Sufficient for incidental splash

protection.[1] Change

immediately upon

contamination.[8]

Gloves (Immersion)
Silver Shield / 4H (Laminate)

or Viton

Aromatic amines can permeate

nitrile rubber over time.[1]

Laminates offer >480 min

breakthrough time.

Respiratory P100/OV Cartridge

Required only if working

outside a fume hood (e.g., spill

cleanup).[1]

Eye Protection Chemical Goggles

Safety glasses are insufficient

due to the risk of rapid corneal

absorption.[1]

Body Tyvek Lab Coat

Disposable lab coats prevent

accumulation of toxic residues

on reusable fabric.[1]

Operational Protocols
Safe Handling Workflow
The following diagram illustrates the decision logic for transferring and handling the material to

minimize exposure and degradation.
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Receipt of Material
(CAS 1250966-57-4)

Inspect Seal & Color
(Reject if dark brown/black)

Store at 2-8°C
Under Inert Gas (Ar/N2)

Dispense in Fume Hood
(Double Nitrile Gloves)

Weighing Protocol:
Use Tared Vial (Do not weigh open)

Spill Detected?

Absorb with Vermiculite
Do NOT use paper towels (fire risk)

Yes

Proceed to Reaction

No

Click to download full resolution via product page

Figure 1: Safe handling and decision workflow for 2-Cyclopropyl-4-fluoroaniline.
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Transfer Technique[1]
Equilibration: Allow the refrigerated container to warm to room temperature inside a

desiccator before opening to prevent water condensation (which accelerates oxidation).

Syringe Transfer: For liquids, use a gas-tight syringe with a long needle to withdraw from the

septum-sealed bottle.[1] Avoid pouring to minimize vapor generation.

Quenching: Rinse all needles and syringes immediately with 10% HCl/Methanol to convert

the amine to its non-volatile hydrochloride salt before disposal.

Storage & Stability
Temperature: Refrigerate at 2–8°C.

Light: Store in amber glass vials. UV light accelerates the oxidation of the amine to

nitro/nitroso impurities.

Incompatibilities:

Strong Oxidizers: Reaction may be vigorous/explosive.

Acids: Exothermic reaction forms salts; however, this is useful for quenching.

Acid Chlorides/Anhydrides: Will react rapidly to form amides.

Emergency Response Protocol
Medical Management (Methemoglobinemia)
Exposure to cyclopropyl-fluoroaniline can induce methemoglobinemia, where skin turns blue

(cyanosis) and blood oxygen levels drop.

Immediate Action: Remove victim from exposure. Administer 100% Oxygen.

Antidote:Methylene Blue (1-2 mg/kg IV) is the specific antidote.[1] Ensure this is listed in the

lab's chemical hygiene plan.

Note to Physician: Treat as an aniline poisoning case. Monitor MetHb levels.
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Spill Cleanup
Evacuate: Clear the immediate area.

PPE: Don Viton gloves and a respirator if outside a hood.

Absorb: Use Vermiculite or Sand. Do not use combustible materials like sawdust or paper

towels, as aniline-oxidizer mixtures can ignite.[1]

Neutralize: Wipe the surface with a dilute acid solution (e.g., 5% Acetic Acid or HCl) to

protonate any residue, rendering it less volatile.

Disposal Procedures
Disposal must comply with RCRA (USA) or local hazardous waste regulations. While not

explicitly listed as a "U" or "P" waste, it must be treated as Hazardous Waste due to toxicity and

halogen content.

Waste Categorization[1][2][3]
Primary Code:D003 (Potential reactivity if mixed) or Toxic.

Halogenated Solvent Stream: Due to the Fluorine atom, this cannot be disposed of in

standard non-halogenated organic waste streams. It requires high-temperature incineration

with acid gas scrubbing.[1]

Disposal Decision Tree

Waste Generation State?

Liquid Waste

Solid Waste
(Gloves, Wipes)

Halogenated Organic
Waste Stream

Contains F

Solid Hazardous
Waste Bin

High-Temp Incineration
(>1100°C) with Scrubber

Click to download full resolution via product page

Figure 2: Waste segregation and disposal pathway.
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Specific Disposal Steps
Segregation: Collect in a dedicated container labeled "Halogenated Organic Waste - Toxic".

[1] Do not mix with oxidizing acids (Nitric, Perchloric).

Container: High-density polyethylene (HDPE) or glass containers are suitable.[1]

Labeling: clearly mark "Contains 2-Cyclopropyl-4-fluoroaniline - Toxic - Potential MetHb

former".[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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